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Compound Focus: Methanesulfonyl azide

CAS No.: 1516-70-7

Cat. No.: S1503329

Structural & Spectroscopic Properties

The table below summarizes the key structural and vibrational characteristics of methanesulfonyl azide.

_ o Value /
Property Details / Characteristic Assignment

Molecular Structure Single conformation; azido group synperiplanar to
one SO group [1]

Crystal System Triclinic [2] -
Space Group P1[2] -
Unit Cell Parameters a=5.6240A;b=59498 A; c=7.6329A; a = -

72.216° B = 70.897°; y = 88.601° [2]

Melting Point 18 °C (64 °F; 291 K) [2] -
Decomposition Point Begins at 120 °C (248 °F; 393 K) [2] -
Vibrational Spectroscopy Azide asymmetric stretching (({\nu}_{as} N_3)) [1] ~2167 cm™1
(IRIRaman)
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. . Value /
Property Details /| Characteristic .
Assignment
Azide symmetric stretching (({\nu}_{s} N_3)) [1] ~1292 cm~1
S=0 asymmetric stretching (({\nu}_{as} SO_2)) [1] ~1347 cm~1
S=0 symmetric stretching (({\nu}_{s} SO_2)) [1] ~1165cm™1

Experimental Protocols for Characterization

The following methodologies provide a framework for the spectroscopic and structural analysis of

methanesulfonyl azide.

Matrix-Isolation IR Spectroscopy with Photolysis

This protocol is used to study the molecule's structure and its light-induced decomposition products [1].

e Sample Preparation: The methanesulfonyl azide is vaporized and co-deposited with a large
excess of an inert noble gas (such as argon or neon) onto a cold window maintained at a very low
temperature (typically several Kelvin). This process traps isolated guest molecules within a rigid solid
matrix.

e Spectroscopic Characterization: The matrix-isolated sample is analyzed using Infrared (IR)
spectroscopy to obtain the vibrational fingerprint of the pristine molecule [1].

e Photolysis and Analysis: The matrix is irradiated with an ArF excimer laser (193 nm). This causes
the azide to lose (N_2) and form the sulfonyl nitrene ((CH_3SO_2N)). The sample is then analyzed
again with IR spectroscopy to identify the vibrational bands of this reactive intermediate. Subsequent
irradiation with UV light (266 nm) can induce further rearrangement, which is also tracked
spectroscopically [1].

e Computational Validation: The experimental IR spectra are compared with the results of quantum
chemical calculations (e.g., DFT methods) to confirm the identity of the observed species [1].

X-ray Crystallography

This technique determines the precise three-dimensional atomic arrangement in a single crystal.
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e Crystal Growth: Suitable single crystals of methanesulfonyl azide are grown at low temperatures to
ensure stability and quality [2].

e Data Collection: The crystal is mounted on a diffractometer and exposed to X-rays. The angles and
intensities of the diffracted beams are measured.

e Structure Solution: The diffraction data is processed to solve the crystal structure, revealing lattice
parameters, space group, and atomic coordinates, confirming the synperiplanar conformation [2] [1].

Photochemistry & Decomposition Pathway

Upon irradiation, methanesulfonyl azide undergoes a characteristic decomposition. The diagram below

illustrates the sequence of photochemical reactions and the resulting intermediates.

Methanesulfonyl Azide
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Sulfonyl Nitrene
(CH3SO2N)
(Triplet Ground State)
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Pseudo-Curtius
Rearrangement Product
(CH3NSO2)

Click to download full resolution via product page

This pathway shows the initial formation of a nitrene intermediate, a highly reactive species common in
azide chemistry. In the presence of hydrocarbons, this nitrene can form methanesulfonamide and its N-

substituted derivatives [2].

Safety and Handling Considerations
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e Explosive Hazard: Methanesulfonyl azide, like many organic azides, is explosive, especially if
purified and heated [2].

e Safer Use: A common and safer laboratory practice is to generate and use it in situ (e.g., in
acetonitrile) rather than isolating the pure compound, which minimizes handling risks [2].

e Decomposition: It decomposes from 120 °C, so must never be heated above this temperature [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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